Cas no 1708037-74-4 (2-[4-Iodo-5-(4-nitro-phenyl)-pyrazol-1-yl]-ethanol)

• Product Name: 2-[4-Iodo-5-(4-nitro-phenyl)-pyrazol-1-yl]-ethanol
• CAS No: 1708037-74-4
• MF: C₁₁H₁₀IN₃O₃
• MW: 359.119874477386
• CID: 5191350
• Update Time: 2025-06-08

2-[4-Iodo-5-(4-nitro-phenyl)-pyrazol-1-yl]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[4-Iodo-5-(4-nitro-phenyl)-pyrazol-1-yl]-ethanol
• 1H-Pyrazole-1-ethanol, 4-iodo-5-(4-nitrophenyl)-

• Inchi： 1S/C11H10IN3O3/c12-10-7-13-14(5-6-16)11(10)8-1-3-9(4-2-8)15(17)18/h1-4,7,16H,5-6H2
• InChI Key： DCQLKOPYACXIAS-UHFFFAOYSA-N
• SMILES： N1(CCO)C(C2=CC=C([N+]([O-])=O)C=C2)=C(I)C=N1

Additional information on 2-[4-Iodo-5-(4-nitro-phenyl)-pyrazol-1-yl]-ethanol

Introduction to 2-[4-Iodo-5-(4-nitro-phenyl)-pyrazol-1-yl]-ethanol (CAS No. 1708037-74-4)

2-[4-Iodo-5-(4-nitro-phenyl)-pyrazol-1-yl]-ethanol (CAS No. 1708037-74-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 2-[4-Iodo-5-(4-nitro-phenyl)-pyrazol-1-yl]-ethanol is composed of a pyrazole ring substituted with an iodo group and a nitrophenyl group, along with an ethanol moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The iodo group is known for its ability to enhance the lipophilicity of the compound, which can improve its cellular uptake and distribution. The nitrophenyl group, on the other hand, can confer redox activity and influence the compound's pharmacological profile.

The synthesis of 2-[4-Iodo-5-(4-nitro-phenyl)-pyrazol-1-yl]-ethanol typically involves multi-step reactions. One common approach is to start with the preparation of the pyrazole core through a cyclocondensation reaction between a hydrazine derivative and a suitable carbonyl compound. Subsequent functionalization steps, such as iodination and nitration, are then carried out to introduce the desired substituents. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions, leading to higher yields and purer products.

In terms of biological activity, 2-[4-Iodo-5-(4-nitro-phenyl)-pyrazol-1-yl]-ethanol has been investigated for its potential as an anticancer agent. Studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. Additionally, the compound has demonstrated anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Recent research has also explored the potential of 2-[4-Iodo-5-(4-nitro-phenyl)-pyrazol-1-yl]-ethanol in treating neurodegenerative diseases. Preclinical studies have indicated that this compound can protect neuronal cells from oxidative stress and prevent the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. These findings suggest that 2-[4-Iodo-5-(4-nitro-phenyl)-pyrazol-1-yl]-ethanol may have therapeutic applications beyond cancer treatment.

The pharmacokinetic properties of 2-[4-Iodo-5-(4-nitro-phenyl)-pyrazol-1-yl]-ethanol have been studied to evaluate its suitability for clinical development. In vitro and in vivo experiments have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. However, further optimization may be necessary to enhance its therapeutic index and reduce potential side effects.

Toxicological assessments have been conducted to ensure the safety of 2-[4-Iodo-5-(4-nitro-phenyl)-pyrazol-1-yl]-ethanol. These studies have generally indicated low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity (NCE), comprehensive safety evaluations are required before advancing to clinical trials.

In conclusion, 2-[4-Iodo-5-(4-nitro-phenyl)-pyrazol-1-yl]-ethanol (CAS No. 1708037-74-4) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As more data becomes available, this compound may represent a valuable addition to the arsenal of drugs used in treating various diseases.